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Compound of Interest

Bis(2,2,6,6-tetramethyl-1-
Compound Name:
piperidinyloxy-4-yl) sebacate

CAS No.: 2516-92-9

Cat. No.: B1587878

Get Quote
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Bis(2,2,6,6-tetramethyl-4-piperidyl) sebacate[1][2]

Executive Summary

Tinuvin 770 (CAS: 52829-07-9) is a low molecular weight Hindered Amine Light Stabilizer
(HALS) widely utilized in polyolefins, styrenics, and polyurethanes.[1][3] In the context of
pharmaceutical development, it is a critical "extractable and leachable" (E&L) target.[1] Its
migration from plastic packaging (e.g., IV bags, tubing, closures) into drug formulations can
compromise therapeutic efficacy or patient safety.[1]

This guide provides a definitive solubility profile of Tinuvin 770, delineating its behavior in
common laboratory solvents. Furthermore, it details a validated Solid Phase Extraction (SPE)
protocol for its isolation from complex aqueous matrices, utilizing its specific physicochemical
properties for high-recovery analysis.[1]

Physicochemical Identity
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Understanding the solubility of Tinuvin 770 requires an analysis of its molecular architecture. It
is a diester of sebacic acid and two tetramethylpiperidine moieties.

Property Value Significance

) Bis(2,2,6,6-tetramethyl-4- )
Chemical Name o Core Identity
piperidyl) sebacate

CAS Number 52829-07-9 Regulatory ID
] Mass Spec Target (m/z 481
Molecular Weight 480.7 g/mol
[M+H]*)
LogP (Octanol/Water) ~5.5 Highly Lipophilic (Hydrophobic)
pKa ~10.5 (Calculated) Basic (Piperidine Nitrogen)
Melting Point 81-85 °C Solid at Room Temperature

Solubility Data Profile

The following data represents the saturation solubility of Tinuvin 770 in various solvents at
20°C. This data is critical for selecting solvents for stock preparation, extraction, and
chromatography.[1]

Table 1: Quantitative Solubility at 20°C[1][2]
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Solvent Class Solvent Solubility (% wiw) Solubility Rating
Chlorinated Methylene Chloride 56% Excellent
Chlorinated Chloroform 45% Excellent

Polar Protic Methanol 38% Very Good

Ester Ethyl Acetate 24% Good

Ketone Acetone 19% Good

Aromatic Toluene ~20% Good

Alkane n-Hexane 5% Moderate/Low
Aqueous Water <0.01% Insoluble

Critical Insight: Tinuvin 770 exhibits a "dual-nature” solubility. The long sebacate chain drives
solubility in non-polar organics (Dichloromethane), while the amine groups allow for significant

solubility in polar protic solvents like Methanol, provided the pH allows hydrogen bonding.[1]

Mechanistic Solubility Analysis

To predict the behavior of Tinuvin 770 in novel solvent systems, we must look beyond the table
to the molecular interactions governing solvation.

Structural Drivers[1]

 Lipophilic Dominance (The Sebacate Linker): The central 10-carbon chain is highly
hydrophobic. This aligns the molecule's Hansen Solubility Parameter for Dispersion (

) with chlorinated solvents and aromatics, explaining the high solubility in Methylene Chloride
and Toluene.[1]
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» Basic Functionality (The Piperidine Ring): The steric hindrance of the tetramethyl groups
protects the amine, but it remains a basic center. In acidic environments, these amines
protonate, drastically increasing water solubility (turning the molecule into a surfactant-like
cation).[1] In neutral organic solvents, the amines act as Hydrogen Bond Acceptors,
facilitating solubility in alcohols (Methanol).[1]

Visualization: Solvation Logic

The following diagram illustrates the interaction hierarchy determining Tinuvin 770's solubility.

Lipophilic Interaction |
(Sebacate Chain)

|

|

:

Methylene Chloride l
(56%) !
I

|

|

I

|

|

|

|

|

High Van der Waals
Match

\
\
\
\
5]

olar/H-Bond Interaction |
- (Piperidine Amines) |

H-Bonding
(Amine-OH) > Methanol
Hydrophobic (38%)

Exclusion

Tinuvin 770
(Solute)

Water
(<0.01%)

Acidic pH
(H+)

lonic Solvation Acidic Water
(Soluble Cation)

Click to download full resolution via product page

Figure 1: Mechanistic pathways of Tinuvin 770 solvation.[1] Note the "switch" in aqueous
solubility triggered by pH.[1]
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Experimental Protocol: Trace Extraction & Analysis

Application: Extractables & Leachables (E&L) Screening for Pharmaceutical Packaging.
Obijective: Isolate Tinuvin 770 from an agueous drug formulation (simulant) for LC-MS
quantification.

This protocol relies on Mixed-Mode Cation Exchange (MCX).[1] Because Tinuvin 770 is a base
(pKa ~10.5), we can "lock" it onto a sorbent using pH control, wash away interferences, and
then elute it.[1]

Reagents
e SPE Cartridge: Waters Oasis MCX (Mixed-Mode Cation Exchange), 3cc/60mg.[1][4]

Loading Buffer: 0.1M Phosphate Buffer (pH 3.0) or Saline.[4][5]

Wash Solvent 1: 0.1M HCI (Ensures protonation).

Wash Solvent 2: 100% Methanol (Removes neutral hydrophobic interferences).

Elution Solvent: 5% Ammonium Hydroxide (NH4OH) in Methanol.

Step-by-Step Workflow

o Conditioning:

o Pass 2 mL Methanol through the cartridge.[4]

o Pass 2 mL Water (Milli-Q) through the cartridge.[1]

o Rationale: Activates the sorbent pores and removes manufacturing residues.
e Loading:

o Acidify sample to pH < 4.0 using dilute HCI.

o Load sample onto cartridge at low flow rate (~1 mL/min).

o Mechanism:[6][7] Tinuvin 770 becomes positively charged (
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) and binds to the sulfonate groups on the sorbent via ionic interaction.[1]

e Washing (The Clean-up):
o Wash 1: 2 mL 0.1M HCI. (Maintains charge state).
o Wash 2: 2 mL 100% Methanol.

o Critical Step: Because Tinuvin 770 is ionically bound, 100% Methanol will not elute it.[1]
However, Methanol will wash away neutral plasticizers, antioxidants, and other non-basic
leachables.[1]

e Elution:
o Apply 2 x 1 mL of 5% NH4OH in Methanol.

o Mechanism:[6][7] The ammonia neutralizes the proton on the Tinuvin amine groups. The
ionic bond breaks. The neutral Tinuvin is highly soluble in Methanol and elutes.

e Reconstitution:
o Evaporate eluate to dryness under Nitrogen (40°C).

o Reconstitute in 90:10 Methanol:Water (with 0.1% Formic Acid) for LC-MS injection.[1]

Visualization: SPE Workflow
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Figure 2: Mixed-Mode Cation Exchange (MCX) extraction logic for Tinuvin 770.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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